Cas no 114420-67-6 (Regaloside B)

Regaloside B is a bioactive phenolic glycoside primarily derived from Lilium species, notably Lilium regale. It exhibits notable antioxidant properties, attributed to its ability to scavenge free radicals and mitigate oxidative stress. Structurally, it features a phenylpropanoid moiety linked to a glucose unit, contributing to its stability and solubility in polar solvents. Research suggests potential applications in skincare and pharmaceuticals due to its anti-inflammatory and cytoprotective effects. Its natural origin and low toxicity profile make it a candidate for formulations targeting oxidative damage. Analytical methods, including HPLC and LC-MS, confirm its purity and consistency, ensuring reliable performance in research and industrial applications.
Regaloside B structure
Regaloside B structure
Product Name:Regaloside B
CAS No:114420-67-6
MF:C20H26O11
MW:442.413847446442
CID:202256
PubChem ID:5459143
Update Time:2025-11-06

Regaloside B Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside,(1S)-2-(acetyloxy)-1-[[[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]oxy]methyl]ethyl(9CI)
    • [(2S)-3-acetyloxy-2-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxypropyl] (E)-3-(4-hydroxyphenyl)prop-2-enoate
    • Regaloside B
    • NSC627041
    • 114420-67-6
    • DTXSID20420049
    • D85206
    • NSC-627041
    • CS-0135214
    • MS-27960
    • CHEMBL3391772
    • HY-N7688
    • BCP33366
    • b-D-Glucopyranoside,2-(acetyloxy)-1-[[[3-(4-hydroxyphenyl)-1-oxo-2-propenyl]oxy]methyl]ethyl,[S-(E)]-
    • AC-31921
    • 3-(Acetyloxy)-2-(hexopyranosyloxy)propyl 3-(4-hydroxyphenyl)acrylate
    • AKOS040760667
    • [3-acetoxy-2-[3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-propyl] (E)-3-(4-hydroxyphenyl)prop-2-enoate
    • ((2S)-3-acetyloxy-2-(3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxypropyl) (E)-3-(4-hydroxyphenyl)prop-2-enoate
    • Regaloside B[(2S)-3-acetyloxy-2-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxypropyl] (E)-3-(4-hydroxyphenyl)prop-2-enoate
    • DTXCID00370896
    • DA-57375
    • 1ST177751
    • Inchi: 1S/C20H26O11/c1-11(22)28-9-14(30-20-19(27)18(26)17(25)15(8-21)31-20)10-29-16(24)7-4-12-2-5-13(23)6-3-12/h2-7,14-15,17-21,23,25-27H,8-10H2,1H3/b7-4+/t14-,15?,17?,18?,19?,20?/m0/s1
    • InChI Key: YQKQOLPNKNHLBO-KRJCNZRASA-N
    • SMILES: O1C(C(C(C(C1CO)O)O)O)O[C@@H](COC(C)=O)COC(/C=C/C1C=CC(=CC=1)O)=O

Computed Properties

  • Exact Mass: 442.14751164 g/mol
  • Monoisotopic Mass: 442.14751164 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 11
  • Complexity: 602
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 172
  • Molecular Weight: 442.4

Experimental Properties

  • Color/Form: NA
  • Density: 1.5±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 727.5±60.0 °C at 760 mmHg
  • Flash Point: 162.5±24.6 °C
  • Refractive Index: 1.606

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Regaloside B Suppliers

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Purity:≥98%
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Additional information on Regaloside B

Regaloside B: A Comprehensive Overview

Regaloside B (CAS No. 114420-67-6) is a naturally occurring compound that has garnered significant attention in recent years due to its unique chemical structure and potential biological activities. This compound belongs to the class of phenolic glycosides, which are known for their antioxidant properties and diverse pharmacological effects. The scientific community has been actively exploring the therapeutic potential of Regaloside B, particularly in the context of its role in traditional medicine and modern pharmacology.

The discovery of Regaloside B was initially reported in studies focusing on the botanical sources of certain medicinal plants. It was isolated from the roots of *Polygonum multiflorum*, a plant widely used in traditional Chinese medicine (TCM) for its health benefits. Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have enabled researchers to characterize Regaloside B with greater precision, revealing its complex molecular structure and functional groups.

One of the most promising aspects of Regaloside B is its demonstrated antioxidant activity, which has been linked to its ability to scavenge free radicals and reduce oxidative stress in biological systems. Oxidative stress is a key factor in the development of various chronic diseases, including cardiovascular disorders, neurodegenerative diseases, and cancer. By mitigating oxidative stress, Regaloside B may play a pivotal role in preventing or alleviating these conditions.

Recent studies have also highlighted the anti-inflammatory properties of Regaloside B, suggesting its potential application in treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). Inflammation is a complex biological response involving numerous signaling pathways, and compounds like Regaloside B that can modulate these pathways are highly sought after in drug development.

In addition to its antioxidant and anti-inflammatory effects, Regaloside B has shown promise in modulating cellular signaling pathways associated with cancer progression. For instance, research indicates that this compound may inhibit the proliferation of cancer cells by inducing apoptosis (programmed cell death) and disrupting the signaling pathways that promote tumor growth. These findings underscore the potential of Regaloside B as a novel anticancer agent.

The synthesis and extraction methods for Regaloside B have also been a focus of recent research efforts. Traditional extraction methods involve solvent-based techniques, but modern approaches are increasingly adopting green chemistry principles to enhance efficiency while minimizing environmental impact. The development of scalable synthesis methods will be crucial for the commercialization of this compound.

Moreover, the pharmacokinetic properties of Regaloside B, including its absorption, distribution, metabolism, and excretion (ADME), are being investigated to better understand its bioavailability and suitability as a drug candidate. Preliminary studies suggest that Regaloside B exhibits favorable pharmacokinetic profiles, which is encouraging for its potential use in clinical settings.

The global demand for natural products with health benefits has driven increased interest in compounds like Regaloside B. As consumer awareness grows regarding the importance of natural alternatives to synthetic drugs, the market for such compounds is expected to expand significantly. This trend is further supported by regulatory initiatives promoting the use of natural products in healthcare.

In conclusion, Regaloside B (CAS No. 114420-67-6) represents a compelling candidate for further research and development due to its diverse biological activities and potential therapeutic applications. As scientific understanding of this compound continues to deepen, it holds great promise for contributing to advancements in medicine and healthcare.

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(CAS:114420-67-6)RegalosideB
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